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Compound of Interest

Compound Name:
Methyl 3-((3-

bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

An In-depth Technical Guide to Methyl 3-((3-bromophenoxy)methyl)benzoate

Abstract
Methyl 3-((3-bromophenoxy)methyl)benzoate (CAS No. 148255-19-0) is an ether-linked

aromatic compound with significant potential as a building block in medicinal chemistry and

materials science.[1][2] Its structure incorporates three key features: a methyl benzoate group,

a bromophenoxy moiety, and a central benzyl ether linkage. This guide provides a

comprehensive technical overview of its molecular structure, physicochemical properties, a

detailed protocol for its synthesis via the Williamson ether synthesis, methods for its structural

characterization, and a discussion of its potential applications for researchers and drug

development professionals.

Introduction and Molecular Structure
Methyl 3-((3-bromophenoxy)methyl)benzoate is a bifunctional organic molecule. The

presence of a bromine atom on one aromatic ring and a methyl ester on the other provides two

distinct points for further chemical modification. The central ether bond links these two
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functionalized aromatic systems. This molecular architecture makes it a valuable intermediate

for constructing more complex molecules, particularly in the development of novel therapeutic

agents and functional materials.

Molecular Structure
The structure consists of a methyl benzoate ring connected to a 3-bromophenol ring through a

methylene (-CH₂-) bridge, forming a benzyl ether.

Caption: 2D Molecular Structure of Methyl 3-((3-bromophenoxy)methyl)benzoate.

Physicochemical Properties
A summary of the key physicochemical properties of the title compound is provided below.

Property Value Reference

CAS Number 148255-19-0 [1]

Molecular Formula C₁₅H₁₃BrO₃ [1][3]

Molecular Weight 321.17 g/mol [1][3]

MDL Number MFCD03290349 [1][3]

InChI Key
NAMBLMWCKIDIKS-

UHFFFAOYSA-N
[3]

Appearance Expected to be a solid or oil

Synthesis Pathway: The Williamson Ether Synthesis
The most direct and widely used method for preparing asymmetrical ethers like Methyl 3-((3-
bromophenoxy)methyl)benzoate is the Williamson ether synthesis.[4][5] This reaction is a

classic example of a bimolecular nucleophilic substitution (Sₙ2) mechanism.[6][7]

The synthesis involves two primary reactants:

Nucleophile: The sodium or potassium salt of 3-bromophenol (3-bromophenoxide),

generated by deprotonating the phenol with a suitable base.
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Electrophile: Methyl 3-(bromomethyl)benzoate, which features a reactive primary benzylic

bromide.[2]

The phenoxide ion attacks the electrophilic benzylic carbon of methyl 3-

(bromomethyl)benzoate, displacing the bromide leaving group to form the ether linkage.[8]
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Reactants

3-Bromophenol

Step 1: Deprotonation
Formation of 3-Bromophenoxide (Nucleophile)

Methyl 3-(bromomethyl)benzoate
(CAS: 1129-28-8)

Step 2: SN2 Reaction
Nucleophilic attack on the benzylic carbon

Base (e.g., K₂CO₃, NaH) Solvent (e.g., Acetone, DMF)

Intermediate

Step 3: Aqueous Work-up
Removal of salts and solvent

Step 4: Purification
Column Chromatography

Final Product:
Methyl 3-((3-bromophenoxy)methyl)benzoate
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Caption: General workflow for the synthesis of Methyl 3-((3-
bromophenoxy)methyl)benzoate.

Mechanism of Action
The reaction proceeds via a concerted Sₙ2 pathway. The choice of a primary benzylic halide as

the electrophile is critical, as it is highly reactive towards Sₙ2 attack and less prone to the

competing E2 elimination reaction that can occur with secondary or tertiary halides.[6][7]

3-Bromophenoxide Ion (Nucleophile)

[Transition State]

Nucleophilic Attack

Methyl 3-(bromomethyl)benzoate (Electrophile)

Methyl 3-((3-bromophenoxy)methyl)benzoate

New C-O Bond Formed

Bromide Ion (Leaving Group)

C-Br Bond Broken

Click to download full resolution via product page

Caption: Simplified Sₙ2 mechanism for the Williamson ether synthesis.

Detailed Experimental Protocol
This protocol describes a robust method for the laboratory-scale synthesis of the title

compound.

Reagents and Materials:

3-Bromophenol

Methyl 3-(bromomethyl)benzoate[9]

Potassium Carbonate (K₂CO₃), anhydrous
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Acetone or N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Hexane

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Silica gel (for column chromatography)

Procedure:

Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 3-bromophenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.),

and 100 mL of anhydrous acetone.

Addition of Electrophile: Stir the suspension vigorously for 15 minutes at room temperature.

Add a solution of methyl 3-(bromomethyl)benzoate (1.05 eq.) in 20 mL of anhydrous acetone

dropwise over 10 minutes.

Reaction: Heat the reaction mixture to reflux (approx. 56°C for acetone) and maintain for 12-

18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting materials are consumed.

Work-up: After cooling to room temperature, filter the reaction mixture to remove the

inorganic salts (K₂CO₃ and KBr). Wash the solid residue with a small amount of acetone.

Solvent Removal: Combine the filtrates and remove the acetone under reduced pressure

using a rotary evaporator.

Extraction: Dissolve the resulting crude oil/solid in 100 mL of ethyl acetate. Transfer the

solution to a separatory funnel and wash sequentially with 1 M NaOH (2 x 50 mL) to remove

any unreacted phenol, water (1 x 50 mL), and brine (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.
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Purification: Purify the crude product by flash column chromatography on silica gel, using a

hexane/ethyl acetate gradient as the eluent, to obtain the pure Methyl 3-((3-
bromophenoxy)methyl)benzoate.

Structural Characterization
Confirmation of the product's identity and purity is achieved through standard spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

¹H NMR (400 MHz, CDCl₃):

δ ~8.1-8.2 ppm (s, 1H): Aromatic proton on the benzoate ring between the two

substituents (position 2).

δ ~7.9-8.0 ppm (d, 1H): Aromatic proton on the benzoate ring ortho to the ester (position

6).

δ ~7.6 ppm (d, 1H): Aromatic proton on the benzoate ring ortho to the methylene bridge

(position 4).

δ ~7.4 ppm (t, 1H): Aromatic proton on the benzoate ring meta to both substituents

(position 5).

δ ~7.1-7.2 ppm (m, 2H): Aromatic protons on the bromophenoxy ring.

δ ~6.9-7.0 ppm (m, 2H): Aromatic protons on the bromophenoxy ring.

δ 5.1 ppm (s, 2H): Methylene protons of the ether linkage (-O-CH₂-Ar).

δ 3.9 ppm (s, 3H): Methyl protons of the ester group (-COOCH₃).

¹³C NMR (100 MHz, CDCl₃):

δ ~166.5 ppm: Carbonyl carbon of the ester.
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δ ~157 ppm: Aromatic carbon of the bromophenoxy ring attached to the ether oxygen.

δ ~138 ppm: Quaternary aromatic carbon of the benzoate ring attached to the methylene

bridge.

δ ~134 ppm: Aromatic CH of the benzoate ring.

δ ~131 ppm: Quaternary aromatic carbon of the benzoate ring attached to the ester.

δ ~130.5 ppm: Aromatic CH of the bromophenoxy ring.

δ ~129.5 ppm: Aromatic CH of the benzoate ring.

δ ~129 ppm: Aromatic CH of the benzoate ring.

δ ~124 ppm: Aromatic CH of the bromophenoxy ring.

δ ~122.5 ppm: Quaternary aromatic carbon of the bromophenoxy ring attached to

bromine.

δ ~118 ppm: Aromatic CH of the bromophenoxy ring.

δ ~113 ppm: Aromatic CH of the bromophenoxy ring.

δ ~70 ppm: Methylene carbon of the ether linkage (-O-CH₂-Ar).

δ ~52.5 ppm: Methyl carbon of the ester group.

Infrared (IR) Spectroscopy (Predicted)
~3050-3100 cm⁻¹: Aromatic C-H stretching.

~2850-2960 cm⁻¹: Aliphatic C-H stretching (from -CH₂- and -CH₃ groups).

~1720 cm⁻¹: Strong C=O stretching of the ester carbonyl group.

~1580-1600 cm⁻¹: Aromatic C=C ring stretching.

~1250-1300 cm⁻¹: C-O stretching of the ester.
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~1200-1250 cm⁻¹: Asymmetric C-O-C stretching of the aryl ether.

~1000-1050 cm⁻¹: Symmetric C-O-C stretching of the aryl ether.

~550-650 cm⁻¹: C-Br stretching.

Applications and Future Directions
The unique structure of Methyl 3-((3-bromophenoxy)methyl)benzoate makes it a versatile

intermediate in several fields:

Medicinal Chemistry: This compound can serve as a scaffold for synthesizing more complex

molecules for drug discovery. The brominated ring can undergo further functionalization via

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), while the ester can be

hydrolyzed to a carboxylic acid or converted to an amide. Analogs of this structure have

been investigated as potential inhibitors of enzymes like malate dehydrogenase, which is a

target in cancer metabolism research.

Materials Science: The rigid aromatic units and the potential for further polymerization or

modification make this molecule a candidate for the synthesis of novel polymers, liquid

crystals, or other functional organic materials.[2]

Conclusion
Methyl 3-((3-bromophenoxy)methyl)benzoate is a valuable synthetic intermediate whose

preparation is readily achieved through the well-established Williamson ether synthesis. This

guide provides the essential theoretical and practical knowledge for its synthesis and

characterization. The dual reactivity of its ester and bromo-substituted rings offers significant

opportunities for the development of novel compounds in pharmaceutical and materials science

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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